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Compound of Interest

Compound Name: (1R,2S)-VU0155041

Cat. No.: B3027282 Get Quote

For research use only. Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical information for the handling and disposal

of (1R,2S)-VU0155041, a potent and selective positive allosteric modulator of the metabotropic

glutamate receptor 4 (mGluR4).[1][2] Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and proper

experimental conduct.

I. Hazard Identification and Personal Protective
Equipment (PPE)
(1R,2S)-VU0155041 should be considered a hazardous material.[3] While a comprehensive

safety data sheet (SDS) is typically provided to purchasing institutions, the following

precautions are mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn at all times. Ensure

proper fit and dispose of them

in the appropriate biohazard

waste container after use.[4]

Eye Protection Safety glasses or goggles

Must be worn at all times in the

laboratory to protect against

splashes. A face shield may be

necessary for procedures with

a high risk of splashing.[4]

Body Protection Laboratory coat

A well-fitting, fully buttoned lab

coat is required to protect

against spills.[4]

Respiratory Protection
Fume hood or ventilated

enclosure

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood to prevent inhalation.

Foot Protection Closed-toe shoes

Required for all laboratory

work to protect against spills

and falling objects.[4]

II. Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and ensure a

safe laboratory environment.
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Procedure Step-by-Step Guidance

Receiving and Unpacking

1. Inspect the package for any signs of damage

upon arrival. 2. Wear appropriate PPE (gloves,

lab coat, safety glasses) before opening. 3.

Verify the contents against the packing slip.

Storage

1. Store the solid compound at -20°C for long-

term stability (≥4 years).[3] 2. Stock solutions

can be stored at -80°C for up to 2 years or

-20°C for up to 1 year.[5] 3. Store in a tightly

sealed, clearly labeled container in a

designated, secure area.

Weighing and Solution Preparation

1. Perform all weighing and solution preparation

inside a chemical fume hood. 2. To prepare a

stock solution, dissolve the solid in a suitable

solvent such as DMSO.[3][6] 3. For aqueous

solutions, the sodium salt form is soluble in PBS

(pH 7.2) at approximately 2 mg/ml. Aqueous

solutions are not recommended for storage for

more than one day.[3] 4. Avoid generating dust

or aerosols.

General Handling

1. Do not ingest, inhale, or allow contact with

eyes, skin, or clothing.[3] 2. Wash hands

thoroughly after handling, even if gloves were

worn.[3] 3. Do not wear PPE outside of the

laboratory.[4]

III. Disposal Plan
All waste materials contaminated with (1R,2S)-VU0155041 must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.
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Waste Type Disposal Procedure

Unused Solid Compound

1. Collect in a clearly labeled, sealed container

for hazardous chemical waste. 2. Do not mix

with other waste streams unless compatible.

Contaminated Labware (Gloves, pipette tips,

vials)

1. Place in a designated, puncture-resistant

container or a clearly labeled bag for chemical

waste.[7] 2. Treat all materials that have come

into contact with the compound as contaminated

waste.[7]

Liquid Waste (Solutions containing the

compound)

1. Collect in a chemically resistant, sealed, and

properly labeled waste container.[7] 2. Do not

dispose of down the drain.[7]

Waste Pickup

1. Store waste containers in a designated, well-

ventilated, and secure area.[7] 2. Contact your

institution's Environmental Health and Safety

(EHS) department to arrange for pickup and

disposal at a licensed facility.[7][8]

Experimental Workflow Visualization
The following diagram illustrates the key steps and safety precautions for handling (1R,2S)-
VU0155041 from receipt to disposal.

Caption: Workflow for safe handling of (1R,2S)-VU0155041.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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